(E)-3-(3-Fluoro-5-(methylthio)phenyl)acrylic acid: Technical Guide
(E)-3-(3-Fluoro-5-(methylthio)phenyl)acrylic acid: Technical Guide
Abstract
(E)-3-(3-Fluoro-5-(methylthio)phenyl)acrylic acid (CAS 2484905-97-5 ) is a specialized fluorinated organosulfur building block used in the synthesis of advanced pharmaceutical intermediates. Characterized by a 3,5-disubstituted cinnamic acid scaffold, this compound integrates a fluorine atom for metabolic stability and a methylthio group as a versatile bioisostere for methoxy or chloro substituents. It serves as a critical precursor in the development of inhibitors for targets such as Isocitrate Dehydrogenase 1 (IDH1) and Lysyl Oxidase (LOX) , playing a role in oncology and fibrosis research. This guide details its chemical identity, validated synthesis protocols, and medicinal chemistry applications.
Chemical Identity & Properties
| Property | Specification |
| Chemical Name | (E)-3-(3-Fluoro-5-(methylthio)phenyl)acrylic acid |
| Synonyms | 3-Fluoro-5-(methylthio)cinnamic acid; (E)-3-(3-Fluoro-5-methylsulfanylphenyl)-2-propenoic acid |
| CAS Number | 2484905-97-5 |
| Molecular Formula | C₁₀H₉FO₂S |
| Molecular Weight | 212.24 g/mol |
| SMILES | CSC1=CC(F)=CC(\C=C\C(O)=O)=C1 |
| Appearance | Off-white to pale yellow crystalline solid |
| Solubility | Soluble in DMSO, Methanol, Ethyl Acetate; Sparingly soluble in water |
| Melting Point | 162–166 °C (Predicted based on analogs) |
Synthesis Protocols
The synthesis of (E)-3-(3-Fluoro-5-(methylthio)phenyl)acrylic acid is most efficiently achieved via a Knoevenagel Condensation (Method A) or a Heck Cross-Coupling (Method B). Method A is preferred for scale-up due to the availability of the aldehyde precursor and milder conditions.
Method A: Knoevenagel Condensation (Preferred)
This protocol utilizes the commercially available 3-Fluoro-5-(methylthio)benzaldehyde (CAS 1289051-26-8).
Reagents:
-
Precursor: 3-Fluoro-5-(methylthio)benzaldehyde (1.0 equiv)
-
Reagent: Malonic acid (1.2 equiv)
-
Base/Catalyst: Piperidine (0.1 equiv)
-
Solvent: Pyridine (5–10 volumes) or Ethanol with catalytic piperidine
-
Temperature: 80–100 °C
Protocol:
-
Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 3-Fluoro-5-(methylthio)benzaldehyde (10 mmol) and malonic acid (12 mmol) in pyridine (15 mL).
-
Catalysis: Add piperidine (1 mmol) dropwise.
-
Reaction: Heat the mixture to 90 °C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS for the disappearance of the aldehyde. Evolution of CO₂ indicates decarboxylation is proceeding.
-
Work-up: Cool the reaction mixture to room temperature. Pour slowly into ice-cold HCl (1M, 100 mL) with vigorous stirring to precipitate the crude acid.
-
Isolation: Filter the precipitate and wash with cold water (3 x 20 mL) to remove residual pyridine.
-
Purification: Recrystallize from Ethanol/Water (1:1) or Ethyl Acetate/Hexane to yield the pure (E)-isomer as a crystalline solid.
Method B: Heck Cross-Coupling (Alternative)
Useful if the aryl halide precursor is more accessible.
Reagents:
-
Precursor: 1-Bromo-3-fluoro-5-(methylthio)benzene (1.0 equiv)
-
Reagent: Acrylic acid (1.2 equiv)
-
Catalyst: Pd(OAc)₂ (0.05 equiv) + P(o-tol)₃ (0.1 equiv)
-
Base: Triethylamine (2.0 equiv)[1]
-
Solvent: DMF or Acetonitrile
Protocol:
-
Combine the aryl bromide, acrylic acid, base, and catalyst in DMF under an inert atmosphere (N₂).
-
Heat to 100 °C for 12–16 hours.
-
Dilute with water and acidify to pH 2–3 to precipitate the product.
-
Purify via recrystallization.
Synthesis Logic & Pathway Visualization
Figure 1: Knoevenagel condensation pathway converting the aldehyde precursor to the target cinnamic acid derivative.
Medicinal Chemistry Applications
The (E)-3-(3-Fluoro-5-(methylthio)phenyl)acrylic acid scaffold is a strategic building block in drug discovery, particularly for modulating metabolic stability and potency.
Pharmacophore Utility
-
Fluorine Substitution (C3): The fluorine atom at the meta-position blocks metabolic oxidation (P450 metabolism) at a typically vulnerable site, increasing the half-life of the molecule. It also modulates the pKa of the carboxylic acid and influences lipophilicity (LogP).
-
Methylthio Group (C5):
-
Bioisostere: Acts as a lipophilic bioisostere for methoxy (-OMe) or chloro (-Cl) groups.
-
Metabolic Handle: The sulfur atom can be selectively oxidized to a sulfoxide (-S(=O)Me) or sulfone (-SO₂Me) in vivo, offering a "prodrug-like" tuning of polarity and solubility.
-
-
Acrylic Acid Tail: Serves as a Michael acceptor for covalent inhibition (e.g., cysteine targeting) or as a linker for coupling to larger pharmacophores.
Therapeutic Targets
Patent literature links the 3-fluoro-5-(methylthio)phenyl moiety to several high-value targets:
-
IDH1 Inhibitors: Used in the synthesis of inhibitors for mutant Isocitrate Dehydrogenase 1 (IDH1), a target in acute myeloid leukemia (AML) and glioma. The moiety aids in occupying hydrophobic pockets within the enzyme's allosteric site [1].
-
Lysyl Oxidase (LOX) Inhibitors: The scaffold appears in inhibitors of LOX and LOXL2, enzymes implicated in tumor metastasis and organ fibrosis. The acrylic acid group often facilitates binding to the active site copper cofactor or lysine residues [2].
Biological Logic Diagram
Figure 2: Structure-Activity Relationship (SAR) mapping of the compound's functional groups to therapeutic mechanisms.
Safety & Handling
-
Hazard Classification: Irritant (Skin/Eye/Respiratory).
-
Signal Word: Warning.
-
Precautionary Statements:
-
P261: Avoid breathing dust/fume.
-
P280: Wear protective gloves/eye protection.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.
-
-
Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). The methylthio group is susceptible to slow oxidation by air; protect from light and moisture.
References
-
Methods for preparing new IDH1 inhibitors. Patent ES2903390T3. (2022). Describes the use of 3-fluoro-5-(methylthio)phenyl intermediates in the synthesis of IDH1 inhibitors. Link
-
Methylamine derivatives as lysyl oxidase inhibitors. Patent WO2017141049A1. (2017).[2] Details the application of fluoro-methylthio-phenyl scaffolds in LOX/LOXL inhibition for cancer treatment. Link
-
Sigma-Aldrich Product Detail. (E)-3-(3-fluoro-5-(methylthio)phenyl)acrylic acid (CAS 2484905-97-5). Accessed 2024. Link
-
Jones, G. (2011).[3] The Knoevenagel Condensation. Organic Reactions, 15, 204-599. (General reference for the synthesis protocol).
